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Compound of Interest

Compound Name: Necrosis inhibitor 3

Cat. No.: B12373190

Disclaimer: "Necrosis inhibitor 3" is not a standardized chemical name. This guide provides
disposal procedures for GSK'872, a potent and selective inhibitor of Receptor-Interacting
Protein Kinase 3 (RIPK3), a key regulator of necroptosis. These procedures should be
considered representative for similar necrosis inhibitors. Always consult the specific Safety
Data Sheet (SDS) for the exact compound in use and adhere to all applicable local, state, and
federal regulations.

This document provides essential safety and logistical information for the proper disposal of
Necrosis Inhibitor 3 (represented by GSK'872), ensuring the safety of laboratory personnel
and minimizing environmental impact. The following procedural guidance is intended for
researchers, scientists, and drug development professionals.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for GSK'872.
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Property Value Source
N-(6-
Chemical Name (Isopropylsulfonyl)quinolin-4- Sigma-Aldrich

yl)benzol[d]thiazol-5-amine

Molecular Formula C19H17N302S2 Sigma-Aldrich
Molecular Weight 383.49 g/mol Sigma-Aldrich
Form Solid Sigma-Aldrich
Color Yellow Sigma-Aldrich
Solubility in DMSO 100 mg/mL Sigma-Aldrich
Storage Temperature 2-8°C Sigma-Aldrich
Acute Toxicity, Oral (Category ] )
2) Harmful if swallowed. DC Chemicals[1]
Acute Aquatic Toxicity ) o )

Very toxic to aquatic life. DC Chemicals[1]
(Category 1)
Chronic Aquatic Toxicity Very toxic to aquatic life with )

) DC Chemicals[1]

(Category 1) long lasting effects.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the recommended steps for the safe disposal of Necrosis Inhibitor 3
(GSK'872) in solid form and as a solution.

Personal Protective Equipment (PPE) Required:
o Safety glasses or goggles
e Chemical-resistant gloves (e.g., nitrile)

e Lab coat
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Procedure for Solid Waste:
e Collection:
o Carefully collect all unwanted solid Necrosis Inhibitor 3.

o Place the solid waste into a clearly labeled, sealable hazardous waste container. The
container should be compatible with the chemical waste stream.

e Labeling:

o Label the container with "Hazardous Waste," the full chemical name ("GSK'872" or the
specific name of the inhibitor), and the approximate quantity.

o Storage:

o Store the sealed container in a designated hazardous waste accumulation area, away
from incompatible materials.

e Disposal:

o Arrange for pickup and disposal by a certified hazardous waste management company. Do
not dispose of solid chemical waste in regular trash.

Procedure for Liquid Waste (e.g., solutions in DMSO):
e Collection:

o Collect all liquid waste containing Necrosis Inhibitor 3 in a dedicated, sealed, and clearly
labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Labeling:

o Label the container with "Hazardous Waste," the full chemical name of the inhibitor, the
solvent used (e.g., DMSO), and the estimated concentration.
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o Storage:

o Store the sealed container in a designated hazardous waste accumulation area, ensuring
secondary containment to prevent spills.

e Disposal:

o Dispose of the liquid waste through your institution's hazardous waste management
program.[2] Avoid releasing the material to the environment.[1]

Decontamination of Empty Containers:
e Triple Rinsing:

o Rinse the empty container that held the Necrosis Inhibitor 3 with a suitable solvent (e.g.,
ethanol or acetone) three times.

o Collect the rinsate as hazardous liquid waste and add it to the appropriate waste
container.

» Disposal of Rinsed Container:
o After triple rinsing, deface or remove the original label.

o The container can then typically be disposed of as hon-hazardous laboratory glass or
plastic, according to institutional guidelines.

Mandatory Visualizations
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Caption: Logical workflow for the proper disposal of Necrosis Inhibitor 3 and associated
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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